This study uses deep reinforcement learning (DRL) combined with computer vision technology to investigate vehicle fuel economy. In a driving cycle with car-following and traffic light scenarios, the vehicle fuel-saving control strategy based on DRL can realize the cooperative control of the engine and continuously variable transmission. The visual processing method of the convolutional neural network is used to extract available visual information from an on-board camera, and other types of information are obtained through the vehicle’s inherent sensor. The various detected types of information are further used as the state of DRL, and the fuel-saving control strategy is built. A Carla–Simulink co-simulation model is established to evaluate the proposed strategy. An urban road driving cycle and highway road driving cycle model with visual information is built in Carla, and the vehicle power system is constructed in Simulink. Results show that the fuel-saving control strategy based on DRL and computer vision achieves improved fuel economy. In addition, in the Carla–Simulink co-simulation model, the fuel-saving control strategy based on DRL and computer vision consumes an average time of 17.55 ms to output control actions, indicating its potential for use in real-time applications.

To improve rollover prevention and rollover warning systems, indicators for detecting rollover risks are extremely important. Vehicle rollover accidents occur in one of two ways: tripped and untripped rollovers. For detecting tripped rollovers, the traditional rollover index is ineffective; most precise rollover indicators depend on dynamic models that must identify all the parameters for computations. In this study, we focused on exploring a new index for detecting tripped and untripped rollovers using a neural network (NN). Four types of NNs, i.e., FNN, Tanh, long short-term memory, and gated recurrent unit (GRU), were examined to develop models for estimating rollover indices. The results demonstrated that the GRU and large Tanh network are the most suitable NNs for untripped and tripped rollover prediction, respectively. Moreover, the untripped rollover prediction model having a small GRU network could precisely anticipate the trend of the untripped rollover indicators for up to 0.2 s in advance. Moreover, the created tripped rollover anticipation model with a large Tanh network could precisely forecast the trend of the tripped rollover index up to 0.5 s in advance. Based on these results, rollover prediction in future can be advantageous for rollover prevention and warning systems.

Wheel alignment of a vehicle composed of toe, camber and caster is essential for stable driving. Among them, the toe angle can be easily adjusted in many commercial vehicles when misaligned. However, there have been many difficulties for a driver to directly detect the misalignment of the toe angle. To solve this problem, this paper proposes a novel system that detects misaligned toe angle in real-time by utilizing the lateral tire force and tire aligning moment. The system is largely divided into the lateral tire force model construction, tire aligning moment model construction, and misalignment detection. During the lateral tire force model and the tire aligning moment model construction, linearized recursive least squares are used to identify parameters necessary for the building of the models. Afterwards, during the misalignment detection, the misaligned toe angle is detected in real-time without additional sensors by estimating the slip angle of each wheel reflecting the toe angle effect based on these two models. The proposed system is verified by the vehicle dynamics software CarSim, and the simulation results show that misaligned toe angle can be successfully detected in real-time while driving.

A good understanding driver behavior is significant in the development of chassis control system and autonomous vehicles. To better simulate human drivers, the driver model with the local path rolling planning decision is developed based on model predictive control algorithm. Firstly, three local path planning methods of straight-line driving, circular-arc driving and B-spline curve driving are designed to describe the different steering styles. Secondly, the linear time-varying (LTV) MPC controller is established to follow the local planned path. Finally, the two typical simulations are carried out and compared with the single-point preview driver model and the optimal preview driver model. And, the results indicate that the proposed driver model is suitable for simulating diversity of the human driver’s driving characteristics.

This study investigates the fuel atomization effect of alternating magnetic field (AMF)-based preprocessing equipment that promotes the atomization of automobile fuel. Two coils are connected to the output terminal of the preprocessing equipment and wound on an STS 316 L fuel pipe in the form of a solenoid. Positive sine waves and negative sine waves are output to the two coils, and the AMF in the solenoids causes atomization of the fuel flowing inside the pipe. A spray visualization experiment was conducted with fine particles sprayed from the injector, and the spray arrival distance, spray angle, and spray area were recorded. The information was analyzed to digitize the spray penetration, angle, and area at 2 ms after firing the injector. The fuel atomization effect of the AMF-based preprocessing equipment was also investigated Gasoline was used as the fuel, and the fuel atomization effect was analyzed using the number of windings around the STS 316 L fuel pipe, the frequency applied to the coil, the distance between the two solenoid coils, and the fuel injection pressure as variables.

This study proposes a method for estimating the maximum and present tire grips of a driving vehicle in real time. Direct yaw moment control (DYC) based on detecting wheel slip does not significantly affect general driving due to wheel slip at medium and low speeds. However, during the high-speed driving of a high-performance vehicle or driving within a racing track, frequent wheel slips have a significant adverse effect on the driving performance. This is because a tire that loses grip cannot generate additional driving and steering forces. Therefore, if the tire operating force of each wheel can be estimated in real time and the tire friction saturation limit can be precisely calculated, the driving performance can be significantly improved compared to control for wheel slip regulation. In this study, a precise tire friction limit model was developed to improve the limit driving handling performance through DYC, and the reliability of the estimation of the present tire grip was verified through actual vehicle measurements.

In this paper, we propose an electric power steering (EPS) controller based on discrete-time sliding mode control theory. In previous studies, most control logics were developed based on continuous times. However, most vehicle chassis models used in these controllers are based on discrete times. As a result, these control logics require model discretization to be implemented in embedded systems for practical uses which causes time and resource consuming. To overcome this disadvantage, in this study, we designed a discrete-time-based control logic which does not require the model discretization. The performance of the proposed control logic was first verified in the simulation in the loop system environment with MATLAB/Simulink and CarSim. Thereafter, actual vehicle experiments were conducted to demonstrate that the performance of the controller is still valid in real vehicle experiments and the proposed logic is executable on a rapid proto typing system.

Controller area network (CAN) bandwidths are currently limited when accommodating increased traffic volume due to the increase in vehicle electronic control units (ECUs). Research is underway to develop a lossless CAN data compression algorithm that uses existing bandwidth networks to reduce the size of transmitted data while minimizing cost and reliability issues without hardware changes. In this study, we propose the optimization of quotient remainder compression (QRC) parameters to improve the compression ratio. The relationships between the divisor, quotient remainder (QR) parameters, and the amount of change in the data were analyzed, and various divisor and QR parameter values were applied to determine the optimal parameter values that provide the best compression results. Experimental results obtained using actual vehicle driving data showed that the compression rate was improved through QRC parameter optimization compared to using the existing QRC system. The proposed approach can be applied to CAN, CAN-FD, FlexRay, and Ethernet systems to reduce the bus load rate and improve the network bandwidth availability.

A supervised machine learning model was developed to determine knocking in a spark ignition engine. The engine sound was delivered to an operator via an extended metal tube installed on the cylinder block. The sound was recorded using a smartphone at a sample frequency of 48,000 Hz. Thirty-nine features were extracted from the mel-frequency cepstrum and spectral analysis. Neighborhood component analysis was performed to select eight features with the highest contributions. The gentle adaptive boosting scheme, available in MATLAB, achieved the best results among the nine ensemble algorithms used in this study, regardless of whether it was trained using all 39 features or the eight selected features. The best model exhibited 99.98 % accuracy in classifying knock sounds and 99.85 % in classifying normal sounds. A second round of validation was performed to investigate the robustness of the proposed model. The dataset used in this round was acquired from a slightly advanced spark timing case, in which knock intensity varied from mild to severe. The model achieved 100 % accuracy in detecting both knock and normal sounds. Each signal segment contained an individual cycle sound to evaluate the feasibility of a model for detecting individual knock cycles during real-time engine sound monitoring.

Lubricants, such as any types of greases and oils, are usually used to reduce the effect of friction. However, they also have multifunctions that increase the overall performance and application life. To clarify how lubricants decrease friction and reduce friction-related issues, this study evaluated the performance of specific fuel consumption and exhaust emissions (such as hydrocarbon, carbon monoxide, and particulate matter) of motorcycle with nanosilica (nano-SiO2) added to the original lubricant. Lubricants with 0.5, 1.5, 2.5, 3.5, and 4.5 wt.% nano-SiO2 were evaluated after testing their basic properties and conducting tribology tests. The lubricant with 3.5 wt.% nano-SiO2 was the best candidate for the four-stroke engine motorcycle experiments. The results of the tribology experiment with nano-SiO2 lubricant showed that the abrasion loss corresponding to the 3.5 wt.% nano-SiO2 lubricant decreased by an average of 42.43 %. Overall, the 3.5 wt.% nano-SiO2 lubricant improved the effect of lubrication. The primary focus of the current study was the development of nano-SiO2 lubricant technology for applications in industry environments.